Cas no 146340-18-3 (9-Acridinecarboxylicacid, hydrate (1:2))
146340-18-3 structure
Product Name:9-Acridinecarboxylicacid, hydrate (1:2)
CAS No:146340-18-3
MF:C14H13NO4
MW:259.257323980331
CID:105490
PubChem ID:2728766
Update Time:2025-04-18
9-Acridinecarboxylicacid, hydrate (1:2) Chemical and Physical Properties
Names and Identifiers
-
- 9-Acridinecarboxylicacid, hydrate (1:2)
- 9-Acridinecarboxylicacid, dihydrate (9CI)
- acridine-9-carboxylic acid,dihydrate
- ACRIDINE-9-CARBOXYLIC ACID
- acridine-9-carboxylic acid;dihydrate
- DTXSID40369542
- 9-Acridinecarboxylic acid, hydrate (1:2)
- Acridine-9-carboxylic Acid Dihydrate
- 146340-18-3
-
- Inchi: 1S/C14H9NO2.2H2O/c16-14(17)13-9-5-1-3-7-11(9)15-12-8-4-2-6-10(12)13;;/h1-8H,(H,16,17);2*1H2
- InChI Key: PEBOTHBBMSRXNT-UHFFFAOYSA-N
- SMILES: OC(C1C2C=CC=CC=2N=C2C=CC=CC=12)=O.O.O
Computed Properties
- Exact Mass: 259.08449
- Monoisotopic Mass: 259.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 283
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.2Ų
Experimental Properties
- PSA: 113.19
9-Acridinecarboxylicacid, hydrate (1:2) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| BAI LING WEI Technology Co., Ltd. | 515357-1G |
Acridine-9-carboxylic acid, 95% |
146340-18-3 | 95% | 1G |
¥ 6750 | 2021-07-08 | |
| BAI LING WEI Technology Co., Ltd. | A01515357-1g |
9-Acridinecarboxylicacid, hydrate (1:2) |
146340-18-3 | 95% | 1g |
¥6750 | 2023-11-24 |
9-Acridinecarboxylicacid, hydrate (1:2) Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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